Cas no 150401-96-0 (Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate)

• Product Name: Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate
• CAS No: 150401-96-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD11974620
• CID: 4607442
• Update Time: 2025-08-05

Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate
• 6-METHYL-BETA-OXO-2-PYRIDINEPROPANOIC ACID ETHYL ESTER
• 3-(6-methyl-pyridin-2-yl)-3-oxo-propionic acid ethyl ester
• A928596
• 2-Pyridinepropanoic acid, 6-methyl-beta-oxo-, ethyl ester
• 3-(6-Methylpyridin-2-yl)-3-oxopropionic acid ethyl ester
• 3-[6-methyl-(pyridin-2-yl)]-3-oxo-propionic acid ethyl ester
• Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate

• MDL： MFCD11974620
• Inchi： 1S/C11H13NO3/c1-3-15-11(14)7-10(13)9-6-4-5-8(2)12-9/h4-6H,3,7H2,1-2H3
• InChI Key： AFZCUUFXTFXYJV-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC=C(C)N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• XLogP3: 1.7
• Topological Polar Surface Area: 56.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate

Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate (CAS No. 150401-96-0): A Comprehensive Overview

Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate, with the chemical identifier CAS No. 150401-96-0, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has been extensively studied for its potential applications in various biochemical pathways and drug development processes.

The molecular structure of Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate consists of a pyridine ring substituted with a methyl group at the 6-position and an ester group at the 3-position, linked to a propionic acid moiety. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

In recent years, the compound has been the subject of numerous studies aimed at elucidating its pharmacological properties. Researchers have been particularly interested in its potential role as a modulator of enzyme activity and as a precursor in the synthesis of more complex molecules. The presence of the pyridine ring, a common pharmacophore in many bioactive compounds, suggests that Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate may interact with biological targets in a manner similar to other pyridine-based derivatives.

One of the most promising areas of research involving Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate is its application in the development of novel therapeutic agents. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. The ability to modulate these enzymes could lead to the discovery of new treatments for conditions such as diabetes, obesity, and cardiovascular diseases.

Furthermore, the compound's structural features make it an attractive scaffold for further chemical modifications. By altering specific functional groups or introducing new substituents, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds with enhanced efficacy and reduced toxicity.

The synthesis of Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been utilized to optimize yield and purity. These techniques not only enhance the efficiency of production but also allow for greater flexibility in modifying the molecular structure.

From a computational chemistry perspective, Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate has been subjected to extensive molecular modeling studies. These investigations have provided insights into its binding interactions with biological targets at the atomic level. By leveraging computational tools, researchers can predict how this compound might behave within complex biological systems, thereby accelerating the drug discovery process.

The growing interest in Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate is also reflected in its increasing presence in academic and industrial research publications. Collaborative efforts between academic institutions and pharmaceutical companies have led to several groundbreaking studies that highlight its potential applications. These collaborations foster innovation by combining expertise from different disciplines and facilitating the translation of laboratory findings into clinical applications.

As our understanding of biochemical pathways continues to expand, so does the potential for Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate to play a significant role in drug development. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. Future research will likely focus on refining synthetic routes, exploring novel therapeutic applications, and understanding its mechanism of action at a deeper level.

In conclusion, Ethyl 3-(6-methylpyridin-2-yl)-3-oxopropanoate (CAS No. 150401-96-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its structural complexity and functional versatility position it as a valuable tool for developing new therapeutic agents. As research progresses, this compound is expected to contribute significantly to advancements in medicine and biotechnology.